Cas no 2866353-32-2 (2-(Pentan-3-yloxy)ethan-1-amine hydrochloride)

• Product Name: 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride
• CAS No: 2866353-32-2
• MF: C₇H₁₈ClNO
• MW: 167.676921367645
• CID: 5930208
• PubChem ID: 165950329
• Update Time: 2025-06-25

2-(Pentan-3-yloxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pentan-3-yloxy)ethan-1-amine hydrochloride
• 2866353-32-2
• 2-pentan-3-yloxyethanamine;hydrochloride
• EN300-39851022
• 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride

• Inchi： 1S/C7H17NO.ClH/c1-3-7(4-2)9-6-5-8;/h7H,3-6,8H2,1-2H3;1H
• InChI Key： MQULWEOPDOTOBQ-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C(CC)CC

Computed Properties

• Exact Mass: 167.1076919g/mol
• Monoisotopic Mass: 167.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 52.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride (CAS No. 2866353-32-2)

In the ever-evolving landscape of chemical research and pharmaceutical development, 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride (CAS No. 2866353-32-2) has emerged as a compound of significant interest. This amine derivative is widely utilized in organic synthesis, drug discovery, and material science due to its unique structural properties. The compound's hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications. Researchers are increasingly focusing on its potential as a building block for novel therapeutics, particularly in the development of central nervous system (CNS) targeting agents.

The molecular structure of 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride features a pentan-3-yloxy group attached to an ethan-1-amine backbone, which is protonated as a hydrochloride salt. This configuration imparts distinct physicochemical properties, such as moderate lipophilicity and improved bioavailability, which are critical for drug formulation. Recent studies highlight its role in synthesizing bioactive molecules, including potential neuromodulators and anti-inflammatory agents. The compound's versatility aligns with current trends in green chemistry, as it can be synthesized using sustainable methodologies with minimal environmental impact.

One of the most searched questions about 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride revolves around its synthetic pathways and industrial-scale production. Optimized protocols often involve the reaction of 3-pentanol with 2-aminoethanol, followed by salt formation with hydrochloric acid. The compound's purification and characterization are meticulously documented, ensuring compliance with Good Manufacturing Practices (GMP). Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are extensively referenced in academic literature, aiding in quality control and research reproducibility.

In the context of pharmacological research, 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride is gaining traction as a precursor for neuroprotective compounds. Its ability to cross the blood-brain barrier (BBB) makes it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the growing public interest in brain health and cognitive enhancers, as evidenced by trending searches on platforms like Google and PubMed. Furthermore, its low toxicity profile and high selectivity are frequently discussed in forums dedicated to medicinal chemistry.

The compound's applications extend beyond pharmaceuticals. In material science, it serves as a crosslinking agent for polymers and a surface modifier for nanoparticles. Its amine functionality enables covalent bonding with carbon-based materials, enhancing their mechanical and thermal properties. This has sparked interest in nanotechnology circles, particularly for developing smart coatings and biocompatible scaffolds. Such innovations are often highlighted in SEO-optimized content targeting researchers and engineers.

From a commercial perspective, 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride is available through specialized chemical suppliers and contract research organizations (CROs). Pricing trends and bulk purchase options are common queries among procurement professionals. The compound's shelf life and storage conditions (typically 2-8°C in a dry environment) are also frequently searched, reflecting the practical concerns of end-users. Regulatory compliance, such as REACH and FDA guidelines, further underscores its suitability for global markets.

In summary, 2-(Pentan-3-yloxy)ethan-1-amine hydrochloride (CAS No. 2866353-32-2) represents a multifaceted compound with broad applicability in drug development, material engineering, and academic research. Its alignment with contemporary scientific priorities—such as sustainability, neurohealth, and advanced materials—ensures its continued relevance. As interest in tailor-made molecules grows, this compound is poised to remain a cornerstone of innovation in the chemical sciences.